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Compound of Interest

Compound Name: 3-Fluoro-4-propoxybenzaldehyde

CAS No.: 19415-48-6

Cat. No.: B1398802

Get Quote

Executive Summary
3-Fluoro-4-propoxybenzaldehyde represents a "sweet spot" in medicinal chemistry scaffold

design. It combines two critical features:

The Fluorine Effect: The fluorine atom at the meta position (relative to the aldehyde)

modulates the pKa of the phenol ether, enhances metabolic stability against P450 oxidation,

and provides a specific electrostatic contact point in protein binding pockets.

The Propoxy Tail: The para-propoxy chain offers a precise hydrophobic vector, ideal for

penetrating deep lipophilic pockets found in GPCRs (e.g., S1P1 receptors) and kinase ATP-

binding sites.

This guide details the synthesis of this intermediate and its transformation into high-value

bioactive libraries.
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Compound: 3-Fluoro-4-propoxybenzaldehyde CAS Number: 19415-48-6 Molecular Weight:

182.19 g/mol Appearance: Typically a pale yellow oil or low-melting solid.

Property Specification Note

Purity >98% (GC)
Critical for library synthesis to

prevent side-reactions.

Solubility DCM, THF, MeOH
Highly soluble in organic

solvents; poor water solubility.

Storage 2-8°C, Inert Gas

Aldehydes oxidize to benzoic

acids over time; store under

Argon/N2.

Safety Advisory:

GHS Classification: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.

Strategic Synthesis Map
The utility of this aldehyde lies in its divergent reactivity. The following diagram illustrates the

primary synthetic pathways available to researchers.
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Figure 1: Divergent synthetic utility of 3-Fluoro-4-propoxybenzaldehyde.

Protocol A: Synthesis of the Core Intermediate
For researchers needing to synthesize the aldehyde de novo from the phenol precursor.

Objective: Preparation of 3-Fluoro-4-propoxybenzaldehyde from 3-fluoro-4-

hydroxybenzaldehyde. Scale: 10 mmol (adaptable).

Reagents
3-Fluoro-4-hydroxybenzaldehyde (1.40 g, 10 mmol)

1-Bromopropane (1.36 mL, 15 mmol)

Potassium Carbonate (K₂CO₃), anhydrous (2.76 g, 20 mmol)

Potassium Iodide (KI) (Catalytic, 10 mol%)

DMF (Dimethylformamide), anhydrous (20 mL)

Step-by-Step Methodology
Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoro-4-

hydroxybenzaldehyde in 20 mL of anhydrous DMF.

Base Addition: Add K₂CO₃ and catalytic KI. The KI accelerates the reaction via the

Finkelstein reaction mechanism (in situ generation of propyl iodide).

Alkylation: Add 1-bromopropane dropwise.

Reaction: Heat the mixture to 65°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1). The

starting phenol (lower Rf) should disappear.

Workup:

Cool to room temperature.[1]

Pour into 100 mL ice-water.
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Extract with Ethyl Acetate (3 x 30 mL).

Wash combined organics with water (2x) and brine (1x) to remove DMF.

Purification: Dry over Na₂SO₄, filter, and concentrate. If necessary, purify via silica gel

chromatography (0-20% EtOAc in Hexanes).

Yield Expectation: 90–95% (Pale yellow oil).

Protocol B: Reductive Amination (S1P1 Agonist
Library)
This is the primary reaction used to attach the "tail" to amine-bearing scaffolds (e.g., azetidines,

pyrrolidines) in S1P1 modulator synthesis.

Objective: Coupling 3-Fluoro-4-propoxybenzaldehyde with a secondary amine. Mechanism:

Formation of an iminium ion followed by selective hydride reduction.[2]

Reagents
3-Fluoro-4-propoxybenzaldehyde (1.0 equiv)

Amine substrate (e.g., 3-amino-azetidine derivative) (1.0–1.2 equiv)

Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 equiv)

Acetic Acid (AcOH) (1.0 equiv, optional catalyst)

DCE (1,2-Dichloroethane) or DCM (Dichloromethane)

Step-by-Step Methodology
Imine Formation:

Dissolve the amine and aldehyde in DCE (0.1 M concentration).

Expert Tip: If the amine is a salt (e.g., HCl salt), add 1.0 equiv of Triethylamine (TEA) to

free-base it before adding the aldehyde.
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Add Acetic Acid (1 equiv) if the reaction is sluggish. Stir for 30–60 minutes at Room

Temperature (RT) to allow imine equilibrium.

Reduction:

Add NaBH(OAc)₃ in one portion.

Why STAB? Unlike NaBH₄, STAB is mild and will not reduce the aldehyde to alcohol

before it reacts with the amine. It is also safer than NaBH₃CN (no cyanide risk).

Incubation: Stir at RT for 2–16 hours.

Quench & Workup:

Quench with saturated aqueous NaHCO₃ (gas evolution will occur).

Extract with DCM.

Dry over MgSO₄ and concentrate.

Validation:

1H NMR: Look for the disappearance of the aldehyde proton (~9.8 ppm) and the

appearance of the benzylic methylene doublet/singlet (~3.5–4.0 ppm).

Case Study: S1P1 Receptor Agonist Design
Context: S1P1 agonists (like Ponesimod or Ozanimod analogs) often require a lipophilic "tail" to

occupy the hydrophobic pocket of the receptor.

Pharmacophore Logic:

The Head: A polar head group (amino acid or zwitterion) interacts with Glu121 and Arg120.

The Linker: A rigid heterocycle (oxadiazole, azetidine).

The Tail (Our Molecule): The 3-fluoro-4-propoxyphenyl moiety.

The Propoxy group fills the hydrophobic channel.
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The Fluorine atom reduces the electron density of the aromatic ring, reducing the rate of

oxidative metabolism at the benzylic position and potentially improving half-life (

).
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Figure 2: Pharmacophore assembly showing the role of the 3-fluoro-4-propoxyphenyl tail.

Troubleshooting & Expert Tips
Issue Probable Cause Solution

Low Yield in Alkylation
Incomplete reaction; moisture

in DMF.

Use anhydrous DMF; add

catalytic KI (Finkelstein

condition); increase temp to

80°C.

Aldehyde Reduction (Alcohol

byproduct)

Reducing agent too strong or

added too early.

Use NaBH(OAc)₃ instead of

NaBH₄. Ensure imine

formation (30 min stir) before

adding hydride.

"Sticky" Reaction Mixture Boron complexes.

Quench with MeOH first, then

aqueous NaHCO₃. Stir the

biphasic quench vigorously for

30 mins to break boron-amine

complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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